Cas no 1261919-06-5 (3-Cyano-5-(2,3-difluorophenyl)phenol)

• Product Name: 3-Cyano-5-(2,3-difluorophenyl)phenol
• CAS No: 1261919-06-5
• MF: C₁₃H₇F₂NO
• MW: 231.197590112686
• MDL: MFCD18314269
• CID: 2763436
• PubChem ID: 53219944
• Update Time: 2025-05-19

3-Cyano-5-(2,3-difluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314269
• 2',3'-Difluoro-5-hydroxy[1,1'-biphenyl]-3-carbonitrile
• DTXSID30684736
• 3-Cyano-5-(2,3-difluorophenyl)phenol, 95%
• 3-CYANO-5-(2,3-DIFLUOROPHENYL)PHENOL
• 1261919-06-5
• 3-Cyano-5-(2,3-difluorophenyl)phenol

• MDL： MFCD18314269
• Inchi： 1S/C13H7F2NO/c14-12-3-1-2-11(13(12)15)9-4-8(7-16)5-10(17)6-9/h1-6,17H
• InChI Key： WCECSBPMTHQLLT-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(C#N)C=C(C=1)O)F

Computed Properties

• Exact Mass: 231.04957017Da
• Monoisotopic Mass: 231.04957017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44Ų

Additional information on 3-Cyano-5-(2,3-difluorophenyl)phenol

3-Cyano-5-(2,3-difluorophenyl)phenol: A Comprehensive Overview

The compound 3-Cyano-5-(2,3-difluorophenyl)phenol (CAS No. 1261919-06-5) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenol group at position 3, a cyano group at position 5, and a difluorophenyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the importance of 3-Cyano-5-(2,3-difluorophenyl)phenol in the development of novel materials and pharmaceuticals. Researchers have explored its role in synthesizing advanced polymers and as an intermediate in drug design. The presence of the cyano group enhances the compound's ability to participate in various chemical reactions, such as nucleophilic additions and condensations, which are crucial for building complex molecular architectures.

One of the most promising applications of 3-Cyano-5-(2,3-difluorophenyl)phenol lies in its potential as an antioxidant. Recent experiments have demonstrated that this compound exhibits significant radical-scavenging activity, making it a candidate for use in food additives and cosmetic products. Its ability to neutralize free radicals could contribute to the development of products with enhanced shelf life and improved oxidative stability.

The synthesis of 3-Cyano-5-(2,3-difluorophenyl)phenol involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized the synthesis pathway by employing advanced catalytic systems and green chemistry principles. These advancements not only improve the yield but also reduce the environmental impact of the production process.

In terms of pharmacological applications, 3-Cyano-5-(2,3-difluorophenyl)phenol has shown potential as a lead compound for developing anti-inflammatory agents. Preclinical studies suggest that it exhibits moderate anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Further research is needed to evaluate its efficacy in vivo and explore its potential as a therapeutic agent.

The environmental impact of 3-Cyano-5-(2,3-difluorophenyl)phenol has also been a topic of interest. Studies on its biodegradation and toxicity indicate that it is relatively stable under environmental conditions but does not pose significant risks to aquatic life at concentrations typically encountered in industrial settings.

In conclusion, 3-Cyano-5-(2,3-difluorophenyl)phenol (CAS No. 1261919-06-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in the advancement of science and technology.